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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594 Get Quote

Introduction

Perfluorodecyl bromide, identified by the CAS Registry Number 307-43-7, is a fully

fluorinated organobromine compound.[1][2] Also known as 1-Bromohenicosafluorodecane, this

substance belongs to the class of perfluorocarbons (PFCs), which are characterized by the

replacement of all hydrogen atoms with fluorine atoms on a carbon backbone.[1] This extensive

fluorination imparts unique physicochemical properties, including high density, chemical

inertness, thermal stability, and hydrophobicity. These characteristics make Perfluorodecyl
bromide and related compounds valuable in specialized laboratory and industrial applications,

including as reagents in chemical synthesis and as components in advanced materials. This

guide provides an in-depth overview of its properties, safety protocols, applications, and

relevant experimental procedures for researchers, scientists, and professionals in drug

development.

Physicochemical and Spectroscopic Data
The fundamental properties of Perfluorodecyl bromide are summarized below. This data is

critical for its application in experimental design and chemical synthesis.
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Property Value Source

CAS Number 307-43-7 [1][2][3]

Molecular Formula C₁₀BrF₂₁ [1]

Molecular Weight 598.98 g/mol [1][3]

Melting Point 55 °C [3][4][5]

Boiling Point 185 °C (at 760 mm Hg) [3][4][5]

Density 1.862 g/mL (at 25 °C) [3]

Refractive Index 1.294 (at 25 °C) [3]

Synonyms

1-

Bromohenicosafluorodecane,

1-Bromoperfluorodecane

[1][3]

Safety and Handling Information
Perfluorodecyl bromide is classified as an irritant. Adherence to appropriate safety protocols

is essential when handling this compound.

Hazard Class GHS Pictogram Signal Word Hazard Statements

Skin Irritation GHS07 Warning
H315: Causes skin

irritation

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation

Respiratory Irritation GHS07 Warning
H335: May cause

respiratory irritation

Precautionary Statements & Handling:

Prevention: Avoid breathing dust, mist, or spray (P261). Wash skin thoroughly after handling

(P264). Use only in well-ventilated areas (P271). Wear protective gloves, eye protection, and

face protection (P280).
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Storage: Store in a dry, cool, and well-ventilated area. Keep the container tightly closed when

not in use. Store locked up (P405).

Disposal: Dispose of contents and container to an approved waste disposal plant (P501).

Applications in Research and Drug Development
The unique properties of fluorinated compounds make them highly valuable in the

pharmaceutical and life sciences sectors. The judicious incorporation of fluorine into drug

molecules can significantly influence properties such as metabolic stability, membrane

permeability, and binding affinity.[6]

Perfluorodecyl bromide serves primarily as a specialized laboratory chemical and a building

block in organic synthesis.[7] Its high density and immiscibility with both aqueous and

hydrocarbon solvents make it useful in multi-phase reaction systems.

In the context of drug development, perfluorocarbons (PFCs) like Perfluorodecyl bromide are

explored for several advanced applications:

Contrast Agents: The high electron density of the bromine atom, combined with the overall

density of the molecule, makes related PFCs like Perfluorooctyl bromide (Perflubron)

effective as contrast agents for various imaging modalities, including MRI.[8][9]

Oxygen Carriers: PFCs have a high capacity for dissolving respiratory gases. This has led to

the development of PFC-based emulsions as potential "blood substitutes" or oxygen

therapeutics to enhance oxygen delivery in clinical settings.[8] Perfluorodecyl bromide can

act as a stabilizing agent in these emulsions by lowering the solubility and diffusibility of the

core PFC phase, thereby preventing droplet degradation.[10]

Drug Delivery: The inert and hydrophobic nature of PFCs makes them suitable for creating

stable emulsions and nanoparticles for targeted drug delivery.
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Core Physicochemical Properties

Key Research & Development Applications

 High Density & Electron Density | Chemical & Biological Inertness | High Gas Solubility (O₂, CO₂) | Hydrophobic & Lipophobic

Medical Imaging
(Contrast Agents)

Enhances image contrast

Oxygen Therapeutics
(Blood Substitutes)

Low toxicity Enables O₂ transport

Drug Delivery Vehicles
(Emulsions/Nanoparticles)

Stable carrier Forms stable emulsions

Specialty Solvents
(Multi-phase Synthesis)

Creates distinct phases

Click to download full resolution via product page

Experimental Protocols
While a specific protocol for Perfluorodecyl bromide was not detailed in the provided search

results, a representative synthesis for the closely related and widely studied n-Perfluorooctyl

bromide (PFOB) is available. This continuous gas-phase process highlights the typical

conditions required for the synthesis of perfluoroalkyl bromides and is instructive for

researchers working with these materials.[11][12]

Objective: To synthesize n-perfluorooctyl bromide (C₈F₁₇Br) via continuous gas-phase

bromination of 1-hydroheptadecafluoro-n-octane (C₈F₁₇H).[11][12]

Materials:

1-hydroheptadecafluoro-n-octane (C₈F₁₇H)

Bromine (Br₂)

Inert gas (e.g., Nitrogen) for dilution (optional)

Equipment:

High-temperature tubular reactor
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Vaporization system for reactants

Condenser/cooling system to collect products

Neutralization bath (e.g., sodium bisulfite solution)

Distillation apparatus for purification

Methodology:

Vaporization: The reactants, 1-hydroheptadecafluoro-n-octane and bromine, are vaporized

separately and mixed, potentially with an inert diluent gas.[11]

Reaction: The gaseous mixture is introduced into the tubular reactor pre-heated to a

temperature between 450°C and 520°C (preferably 470-510°C).[12]

Parameter Control: The reaction is maintained under the following conditions:

Molar Ratio (Br₂/C₈F₁₇H): Between 0.2 and 5 (preferably 0.5 to 2.5).[12]

Contact Time: Between 2 and 240 seconds (preferably 5 to 60 seconds).[12]

Product Collection: The gas stream exiting the reactor is rapidly cooled and condensed to

collect the crude product mixture, which primarily contains n-perfluorooctyl bromide,

unreacted starting materials, and hydrogen bromide (HBr) as a byproduct.

Neutralization: The crude liquid is washed with a reducing agent solution, such as sodium

bisulfite, to remove unreacted bromine and neutralize the HBr byproduct.

Purification: The final product, n-perfluorooctyl bromide, is purified from the organic phase by

fractional distillation. This process achieves high selectivity (≥99%) and avoids the formation

of toxic byproducts like perfluoroisobutylene.[12]
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1. Vaporize Reactants
(C₈F₁₇H + Br₂)

2. Introduce into
High-Temp Reactor (470-510°C)

3. Control Reaction
(Molar Ratio & Contact Time)

4. Cool & Condense
Effluent Gas Stream

5. Neutralize & Wash
(Remove excess Br₂ & HBr)

6. Purify by Distillation

Final Product
(n-Perfluorooctyl Bromide)
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Conclusion
Perfluorodecyl bromide (CAS 307-43-7) is a specialized fluorochemical with distinct

properties derived from its perfluorinated structure. Its high density, thermal stability, and

chemical inertness make it a useful component in scientific research and as a building block for

more complex molecules. While it requires careful handling due to its irritant properties, its

utility is evident in the broader context of perfluorocarbon applications, which span from

advanced medical imaging and oxygen therapeutics to drug delivery systems. The synthetic

protocols developed for related compounds demonstrate a clear pathway for producing high-

purity materials essential for these demanding applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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